molecular formula C12H11NO3 B8795976 Methyl 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetate

Methyl 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetate

Cat. No.: B8795976
M. Wt: 217.22 g/mol
InChI Key: KLDVSXHBYSMHNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(2-oxo-1,2-dihydroquinolin-4-yl)acetate is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

methyl 2-(2-oxo-1H-quinolin-4-yl)acetate

InChI

InChI=1S/C12H11NO3/c1-16-12(15)7-8-6-11(14)13-10-5-3-2-4-9(8)10/h2-6H,7H2,1H3,(H,13,14)

InChI Key

KLDVSXHBYSMHNT-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC(=O)NC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods

Procedure details

95 g (0.8 mol) of thionyl chloride are added dropwise in the course of approximately 1 h to a stirred suspension of 60 g (0.295 mol) of 2-oxo-1,2-dihydro-4-quinolineacetic acid in 1 1 of methanol. The mixture is left overnight. The solvent is driven off and the residue obtained is dissolved in 300 ml of boiling methanol. After the mixture is cooled, 300 ml of ether are added. The solid is drained and then recrystallized in methanol. 51.5 g (80%) of methyl 2-oxo-1,2-dihydro-4-quinolineacetate, melting point 209°-210° C., are obtained
Quantity
95 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three

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